Cas no 470-42-8 (Marinobufogenin)

Marinobufogenin is a highly potent inhibitor of na+/k+ ATPase, originally identified from mammalian plasma

Marinobufogenin structure

Product Name:Marinobufogenin

CAS No:470-42-8

Molecular Formula:C₂₄H₃₂O₅

Molecular Weight:400.5079

CID:329208

PubChem ID:11969465

Marinobufogenin Properties

Names and Identifiers

- Bufa-20,22-dienolide,14,15-epoxy-3,5-dihydroxy-, (3b,5b,15b)-
- Marinobufagenin
- 5beta-Bufa-20,22-dienolide,14,15beta-epoxy-3beta,5-dihydroxy
- 5-hydroxyl-resibufogenin
- Bufa-20,22-dienolide,14,15-epoxy-3,5-dihydroxy-,(3beta,5beta,15beta)
- MARCINOBUFAGIN
- Marinobufagin
- Marinobufogenin
- NSC 234205
- (3beta,5beta,15beta)-14,15-Epoxy-3,5-dihydroxybufa-20,22-dienolide
- 3KBT25GV2B
- NSC234205
- C20036
- Bu
- NSC-234205
- MBG
- (3beta,5beta,15beta)-3,5-dihydroxy-14,15-epoxybufa-20,22-dienolide
- Q6764468
- SCHEMBL1483986
- 3beta,5-dihydroxy-5beta,15beta-14,15-epoxybufa-20,22-dienolide
- (3beta,5beta,14alpha,15beta)-3,5-dihydroxy-14,15-epoxybufa-20,22-dienolide
- 3-beta,5-Dihydroxy-14,15-beta-epoxy-5-beta-bufa-20,22-dienolide
- HY-N6574
- 5.beta.-Bufa-20, 14,15.beta.-epoxy-3.beta.,5-dihydroxy-
- DTXSID5041063
- CHEBI:146151
- AKOS040760543
- 470-42-8
- MS-26813
- 5-[(1R,2S,4R,6R,7R,10S,11R,14S,16S)-14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one
- UNII-3KBT25GV2B
- Bufa-20, 14,15-epoxy-3,5-dihydroxy-, (3.beta.,5.beta.,15.beta.)-
- 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,5-DIHYDROXY-14,15-beta-EPOXY-
- Bufa-20,22-dienolide, 14,15-epoxy-3,5-dihydroxy-, (3beta,5beta,15beta)-
- CS-0034270
- 5beta-Bufa-20,22-dienolide, 14,15beta-epoxy-3beta,5-dihydroxy-
- Bufa-20,22-dienolide, 14,15-epoxy-3,5-dihydroxy-, (3.beta.,5.beta.,15.beta.)-
- 5-((1R,2S,4R,6R,7R,10S,11R,14S,16S)-14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-6-yl)pyran-2-one
- 5.beta.-Bufa-20,22-dienolide, 14,15.beta.-epoxy-3.beta.,5-dihydroxy-
- DTXCID3021063
- 5-{14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl}-2H-pyran-2-one
- 5-(14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-6-yl)-2H-pyran-2-one
- G17173
- 3-.beta.,5-Dihydroxy-14,15-.beta.-epoxy-5-.beta.-bufa-20,22-dienolide
- 5-.beta.-Bufa-20,22-dienolide, 3-.beta.,5-dihydroxy-14,15-.beta.-epoxy-
- +Expand
- InChIKey： JMNQTHQLNRILMH-OBBGIPBRSA-N
- Inchi： 1S/C24H32O5/c1-21-8-5-15(25)12-23(21,27)10-7-17-16(21)6-9-22(2)18(11-19-24(17,22)29-19)14-3-4-20(26)28-13-14/h3-4,13,15-19,25,27H,5-12H2,1-2H3/t15-,16-,17+,18+,19+,21+,22+,23-,24+/m0/s1
- SMILES： O1[C@]2([H])C([H])([H])[C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@@]5(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]5(C([H])([H])C([H])([H])[C@@]4([H])[C@]132)O[H])O[H]

Computed Properties

Exact Mass: 400.224974g/mol
Surface Charge: 0
XLogP3: 2.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 400.224974g/mol
Monoisotopic Mass: 400.224974g/mol
Topological Polar Surface Area: 79.3Å²
Heavy Atom Count: 29
Complexity: 833
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 400.5

Experimental Properties

LogP: 3.37320
PSA: 83.20000
Refractive Index: 1.621
Boiling Point: 589°Cat760mmHg
Melting Point: 224-225 ºC
Flash Point: 203°C
Solubility: Slightly soluble (1 g/l) (25 º C),
Color/Form: Powder
Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),

Marinobufogenin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DI42-1mg	marinobufagenin	470-42-8	≥98%	1mg	$155.00	2024-05-01
A2B Chem LLC	AG29202-1mg	marinobufagenin	470-42-8	≥98%	1mg	$97.00	2024-04-20
ChemScence	CS-0034270-1mg	Marinobufogenin	470-42-8	99.89	1mg	$180.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP3644-10mg	Marinobufagin	470-42-8	98%	10mg	$520	2023-09-20
eNovation Chemicals LLC	Y1265158-1mg	marinobufagenin	470-42-8	98%	1mg	$545	2022-10-17
MedChemExpress	HY-N6574-1mg	Marinobufogenin	470-42-8	99.89	1mg	￥1800	2024-04-18
S e l l e c k ZHONG GUO	E2071-1mg	Marinobufagin	470-42-8		1mg	￥8427.51
TargetMol Chemicals	TN1912-5 mg	Marinobufogenin	470-42-8	98%	5mg	￥ 2,660
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M20920-5mg	Bufa-20,22-dienolide,14,15-epoxy-3,5-dihydroxy-, (3b,5b,15b)-	470-42-8		5mg	¥3498.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M934010-5mg	Marinobufogenin	470-42-8	≥98%	5mg	￥4,950.00

Marinobufogenin Suppliers

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Shanghai Acmec Biochemical Co.,Ltd

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Marinobufogenin Related Literature

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2. The chemistry of naturally occurring 1,2-epoxides

A. D. Cross Q. Rev. Chem. Soc. 1960 14 317
3. Anticancer steroids: linking natural and semi-synthetic compounds

Jorge A. R. Salvador,Jo?o F. S. Carvalho,Marco A. C. Neves,Samuel M. Silvestre,Alcino J. Leit?o,M. Manuel C. Silva,M. Luisa Sá e Melo Nat. Prod. Rep. 2013 30 324
4. Impact of functional foods and nutraceuticals on high blood pressure with a special focus on meta-analysis: review from a public health perspective

Kamesh Venkatakrishnan,Hui-Fang Chiu,Chin-Kun Wang Food Funct. 2020 11 2792
5. Bufadienolides of plant and animal origin

Pieter S. Steyn,Fanie R. van Heerden Nat. Prod. Rep. 1998 15 397
6. Bufadienolides and their antitumor activity

Huimin Gao,Ruxandra Popescu,Brigitte Kopp,Zhimin Wang Nat. Prod. Rep. 2011 28 953
7. Anticancer steroids: linking natural and semi-synthetic compounds

Jorge A. R. Salvador,Jo?o F. S. Carvalho,Marco A. C. Neves,Samuel M. Silvestre,Alcino J. Leit?o,M. Manuel C. Silva,M. Luisa Sá e Melo Nat. Prod. Rep. 2013 30 324
8. Egg toxic compounds in the animal kingdom. A comprehensive review

Matías L. Giglio,Wilhelm Boland,Horacio Heras Nat. Prod. Rep. 2022 39 1938
9. Isolation and identification of l/d-lactate-conjugated bufadienolides from toad eggs revealing lactate racemization in amphibians

Shiwen Zhou,Qingfei Zheng,Xiuyong Huang,Yong Wang,Sifan Luo,Renwang Jiang,Lei Wang,Wencai Ye,Haiyan Tian Org. Biomol. Chem. 2017 15 5609
10. Structures and inhibitory activity against breast cancer cells of new bufadienolides from the eggs of toad Bufo bufo gargarizans

Peng-Wei Zhang,Hai-Yan Tian,Qiu-Lin Nie,Lei Wang,Shi-Wen Zhou,Wen-Cai Ye,Dong-Mei Zhang,Ren-Wang Jiang RSC Adv. 2016 6 93832

470-42-8 (Marinobufogenin) Related Products

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(CAS:470-42-8)Marinobufogenin

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